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Compound of Interest

Compound Name:
Ethyl 2-(3-cyanophenyl)-2-

oxoacetate

Cat. No.: B1346285 Get Quote

Ethyl 2-(3-cyanophenyl)-2-oxoacetate: A
Technical Overview
CAS Number: 732249-89-7

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of Ethyl 2-(3-cyanophenyl)-2-oxoacetate, a

chemical compound with potential applications in research and development. Due to the limited

availability of public data, this guide summarizes the currently known information and provides

a framework for future investigation.

Chemical Identity and Properties
Ethyl 2-(3-cyanophenyl)-2-oxoacetate is an organic compound characterized by a central

ethyl oxoacetate core attached to a phenyl ring bearing a nitrile group at the meta position.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 732249-89-7 Chemical Supplier Catalogs

Molecular Formula C₁₁H₉NO₃ MolPort[1]

Molecular Weight 203.19 g/mol MolCore[2]

Canonical SMILES
CCOC(=O)C(=O)c1cccc(c1)C#

N
MolPort[1]

Physical State Not reported N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A

Solubility Not reported N/A

Note: Quantitative physical properties such as melting point, boiling point, and solubility are not

readily available in the public domain. These would need to be determined experimentally.

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of Ethyl 2-(3-cyanophenyl)-2-oxoacetate
are not explicitly described in publicly available literature. However, a general synthetic

approach for aryl α-keto esters can be proposed based on established organic chemistry

principles.

A plausible synthetic route could involve the Friedel-Crafts acylation of 3-cyanobenzoyl chloride

with a suitable ethyl ester derivative or the oxidation of a corresponding precursor. The

reactivity of this compound is expected to be dictated by its three primary functional groups: the

ketone, the ester, and the nitrile. These sites offer opportunities for a variety of chemical

transformations, making it a potentially versatile building block in organic synthesis.

Experimental Workflow: Potential Synthetic Pathway
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Caption: A potential synthetic workflow for Ethyl 2-(3-cyanophenyl)-2-oxoacetate.

Potential Biological Significance and Applications
While no specific biological activities or signaling pathway involvements have been reported for

Ethyl 2-(3-cyanophenyl)-2-oxoacetate itself, the structural motifs present in the molecule are

found in various biologically active compounds. The cyanophenyl group and the α-keto ester

functionality are of interest in medicinal chemistry for their potential to interact with biological

targets.

For instance, related pyrazole derivatives containing a 3-cyanophenyl group have been noted

for a broad spectrum of biological activities. This suggests that Ethyl 2-(3-cyanophenyl)-2-
oxoacetate could serve as a valuable intermediate in the synthesis of novel therapeutic

agents.
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Logical Relationship: Research and Development Pathway
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Caption: A logical workflow for exploring the therapeutic potential of the compound.

Future Directions
The lack of comprehensive data on Ethyl 2-(3-cyanophenyl)-2-oxoacetate highlights the

need for further investigation. Key areas for future research include:

Full Physicochemical Characterization: Experimental determination of melting point, boiling

point, solubility in various solvents, and spectral data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry).

Development and Optimization of Synthetic Protocols: Elucidation of efficient and scalable

synthesis methods.

Exploration of Chemical Reactivity: Investigation of its utility as a building block in the

synthesis of more complex molecules.

Biological Screening: Evaluation of its activity against a range of biological targets to identify

potential therapeutic applications.

This technical guide serves as a starting point for researchers interested in Ethyl 2-(3-
cyanophenyl)-2-oxoacetate. The compound's structure suggests it could be a valuable tool in

synthetic and medicinal chemistry, warranting further exploration to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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